Cas no 886955-50-6 (7-chloro-2-4-(5,6-dihydro-1,4-dioxine-2-carbonyl)piperazin-1-yl-4-methoxy-1,3-benzothiazole)

• Product Name: 7-chloro-2-4-(5,6-dihydro-1,4-dioxine-2-carbonyl)piperazin-1-yl-4-methoxy-1,3-benzothiazole
• CAS No: 886955-50-6
• MF: C₁₇H₁₈ClN₃O₄S
• MW: 395.860521793365
• CID: 5478284
• Update Time: 2025-05-19

7-chloro-2-4-(5,6-dihydro-1,4-dioxine-2-carbonyl)piperazin-1-yl-4-methoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(7-chloro-4-methoxy-2-benzothiazolyl)-1-piperazinyl](5,6-dihydro-1,4-dioxin-2-yl)-
• 7-chloro-2-4-(5,6-dihydro-1,4-dioxine-2-carbonyl)piperazin-1-yl-4-methoxy-1,3-benzothiazole

• Inchi： 1S/C17H18ClN3O4S/c1-23-12-3-2-11(18)15-14(12)19-17(26-15)21-6-4-20(5-7-21)16(22)13-10-24-8-9-25-13/h2-3,10H,4-9H2,1H3
• InChI Key： GDQILDWTITUFIS-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(OC)C=CC(Cl)=C3S2)CC1)(C1=COCCO1)=O

Additional information on 7-chloro-2-4-(5,6-dihydro-1,4-dioxine-2-carbonyl)piperazin-1-yl-4-methoxy-1,3-benzothiazole

Professional Introduction to Compound with CAS No. 886955-50-6 and Product Name: 7-chloro-2-4-(5,6-dihydro-1,4-dioxine-2-carbonyl)piperazin-1-yl-4-methoxy-1,3-benzothiazole

The compound in question, identified by the CAS number 886955-50-6, is a highly specialized molecule with a complex structural framework. This chemical entity belongs to the class of piperazine derivatives and benzothiazole compounds, which are well-documented for their diverse pharmacological properties. The molecular structure incorporates several key functional groups, including a chloro substituent, a piperazine ring, and a 4-methoxy-1,3-benzothiazole moiety, each contributing to the unique reactivity and potential biological activity of the compound.

Recent advancements in pharmaceutical research have highlighted the significance of 7-chloro-2-4-(5,6-dihydro-1,4-dioxine-2-carbonyl)piperazin-1-yl-4-methoxy-1,3-benzothiazole in the development of novel therapeutic agents. The benzothiazole scaffold is particularly noteworthy, as it is widely recognized for its role in various biological pathways, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of the piperazine ring further enhances its pharmacological potential by facilitating interactions with biological targets such as enzymes and receptors.

The chloro substituent at the 7-position of the benzothiazole ring is a critical feature that influences both the electronic properties and metabolic stability of the molecule. This substitution pattern has been strategically employed in medicinal chemistry to modulate binding affinity and selectivity. In particular, studies have demonstrated that chlorinated benzothiazole derivatives exhibit enhanced potency against certain disease targets compared to their non-chlorinated counterparts.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that molecules incorporating the 5,6-dihydro-1,4-dioxine-2-carbonyl)piperazinyl moiety exhibit promising activity in preclinical models of neurological disorders. The piperazine derivative segment is known to interact with neurotransmitter systems, suggesting a possible role in modulating synaptic transmission and neuroinflammation. These findings align with ongoing efforts to develop innovative treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The 4-methoxy group on the benzothiazole ring contributes to the overall solubility and bioavailability of the compound, which are crucial factors in drug development. Methoxy-substituted heterocycles are frequently utilized in medicinal chemistry due to their ability to improve pharmacokinetic profiles while maintaining strong biological activity. This feature makes 7-chloro-2-4-(5,6-dihydro-1,4-dioxine-2-carbonyl)piperazin-1-yl-4-methoxy-1,3-benzothiazole an attractive candidate for further exploration in clinical settings.

Recent publications have begun to explore the synthetic pathways for this compound, emphasizing its accessibility through multi-step organic transformations. The synthesis involves key steps such as cyclization reactions to form the benzothiazole core and subsequent functionalization with piperazine derivatives. Advances in synthetic methodologies have enabled researchers to produce high-purity batches of this compound efficiently, paving the way for extensive pharmacological evaluation.

In terms of biological evaluation, preliminary studies have shown that this compound exhibits significant inhibitory effects on certain enzymes implicated in disease pathogenesis. For instance, it has demonstrated potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory responses. Additionally, its interaction with other targets like serine proteases has been observed in vitro, suggesting multiple mechanisms of action.

The integration of computational chemistry techniques has further accelerated the discovery process for this compound. Molecular modeling studies have been instrumental in predicting binding affinities and optimizing lead structures before experimental validation. These computational approaches not only save time but also provide valuable insights into how structural modifications can enhance biological activity.

Future directions for research on 7-chloro-2-4-(5,6-dihydro-1,4-dioxine-2-carbonyl)piperazinyl)-4-methoxy]-1',3-benzothiazole include exploring its efficacy in vivo using relevant animal models. Preclinical trials will be essential to assess its safety profile and therapeutic potential before human testing can commence. Collaborations between academic institutions and pharmaceutical companies are likely to play a pivotal role in advancing this compound through the drug development pipeline.

The broader significance of this research lies in its contribution to expanding the arsenal of therapeutic options available for various diseases. By leveraging innovative chemical entities like this one, scientists hope to identify new treatments that are more effective or have fewer side effects than existing medications. The combination of structural complexity and well-defined functional groups makes this compound a promising candidate for further investigation.

In conclusion,7-chloro]-2-(4-(5(6H)-dioxoindanonecarbonyl)piperazin-l -yl)-y-l',3-benzothiazol-e represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and demonstrated biological activity position it as a valuable asset for ongoing drug discovery efforts. As research continues to uncover new insights into its mechanisms of action,this compound holds promise for improving patient outcomes through innovative therapeutic strategies.